Cas no 2260931-75-5 (2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid;hydrochloride)

• Product Name: 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid;hydrochloride
• CAS No: 2260931-75-5
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• CID: 6183602
• PubChem ID: 137935159
• Update Time: 2025-06-14

2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride
• Z3464487109
• 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid;hydrochloride
• EN300-6731488
• 2260931-75-5

• Inchi： 1S/C7H8ClNO2S.ClH/c8-6-2-4(3-12-6)1-5(9)7(10)11;/h2-3,5H,1,9H2,(H,10,11);1H
• InChI Key： FMULFGILYUWKNF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 240.9731051g/mol
• Monoisotopic Mass: 240.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid;hydrochloride

Comprehensive Overview of 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride (CAS No. 2260931-75-5)

The compound 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride (CAS No. 2260931-75-5) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. This molecule combines a chlorothiophene moiety with a propanoic acid backbone, making it a versatile building block for drug discovery and peptide synthesis. Its unique structure has attracted attention in the development of novel therapeutics, particularly in targeting metabolic and neurological pathways.

Researchers are increasingly interested in chlorothiophene-containing compounds due to their bioactivity and structural diversity. The presence of the 5-chlorothiophen-3-yl group in this compound enhances its binding affinity to specific biological targets, such as enzymes and receptors. This property aligns with current trends in precision medicine, where molecules with tailored functionalities are in high demand. The hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations.

In the context of modern drug development, 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride serves as a key intermediate for synthesizing more complex molecules. Its applications span across areas like enzyme inhibition studies, receptor modulation, and as a precursor for peptide-based therapeutics. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common challenges in pharmacokinetics.

The synthesis of CAS No. 2260931-75-5 involves multi-step organic reactions, often starting from commercially available 5-chlorothiophene-3-carbaldehyde. Recent advancements in green chemistry have optimized its production, reducing environmental impact while maintaining high purity (>98%). Analytical techniques like HPLC and NMR are routinely used to validate its structural integrity, ensuring compliance with pharmaceutical standards.

From a commercial perspective, this compound addresses growing market needs for custom amino acid derivatives in research and development. Its applications extend to material science, where thiophene-based molecules contribute to conductive polymers and organic electronics. The dual functionality of the amino and carboxyl groups enables diverse chemical modifications, making it valuable for combinatorial chemistry approaches.

Safety profiles of 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride have been extensively studied, with proper handling guidelines established for laboratory use. While not classified as hazardous under standard regulations, appropriate personal protective equipment is recommended during manipulation. Storage conditions typically involve protection from moisture and light to maintain long-term stability.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems and as a scaffold for small molecule inhibitors. The integration of computational chemistry and AI-assisted drug design has opened new possibilities for optimizing its derivatives. These developments respond to frequent search queries about "next-generation amino acid therapeutics" and "chlorothiophene applications in medicine."

For researchers investigating structure-activity relationships, this compound offers a valuable case study in how minor structural modifications can significantly alter biological activity. The electron-withdrawing chlorine atom influences the thiophene ring's electronic properties, which in turn affects molecular interactions. Such insights are crucial for designing compounds with improved selectivity and reduced side effects.

In summary, 2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid hydrochloride represents an important tool in contemporary chemical biology. Its balanced properties of stability, reactivity, and biological relevance make it a frequent subject of scientific publications and patent applications. As the pharmaceutical industry continues to explore heterocyclic amino acid analogs, this compound's significance is expected to grow substantially in coming years.